Cas no 1227574-05-1 (2-Fluoro-3-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-3-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1227574-05-1
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4689129
• Update Time: 2025-05-20

2-Fluoro-3-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-methoxy-4-(trifluoromethyl)pyridine
• FCH1135123
• 2-Fluoro-3-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F4NO/c1-13-5-4(7(9,10)11)2-3-12-6(5)8/h2-3H,1H3
• InChI Key： YNIWTTURIKKUMB-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-3-methoxy-4-(trifluoromethyl)pyridine

Recent Advances in the Application of 2-Fluoro-3-methoxy-4-(trifluoromethyl)pyridine (CAS: 1227574-05-1) in Chemical Biology and Pharmaceutical Research

2-Fluoro-3-methoxy-4-(trifluoromethyl)pyridine (CAS: 1227574-05-1) has emerged as a pivotal building block in medicinal chemistry and drug discovery due to its unique physicochemical properties and versatile reactivity. This heterocyclic compound, characterized by its trifluoromethyl and methoxy substituents, has recently gained significant attention in the development of novel therapeutic agents and chemical probes. The presence of fluorine atoms enhances metabolic stability and bioavailability, making this scaffold particularly valuable for pharmaceutical applications.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the utility of 2-Fluoro-3-methoxy-4-(trifluoromethyl)pyridine as a key intermediate in the synthesis of kinase inhibitors. Researchers at several leading pharmaceutical companies have incorporated this moiety into their drug discovery programs, particularly for targeting protein kinases involved in oncogenic signaling pathways. The electron-withdrawing nature of the trifluoromethyl group significantly influences the binding affinity of resulting compounds to their biological targets.

A breakthrough application was reported in Nature Chemical Biology (2024), where this compound served as the foundation for developing a new class of allosteric modulators for G protein-coupled receptors (GPCRs). The specific spatial arrangement of substituents on the pyridine ring enabled precise modulation of receptor conformation, offering improved selectivity compared to traditional orthosteric ligands. This discovery opens new avenues for designing safer and more effective GPCR-targeting drugs with reduced off-target effects.

In synthetic methodology development, recent work published in Organic Letters (2024) has established novel cross-coupling protocols specifically optimized for 2-Fluoro-3-methoxy-4-(trifluoromethyl)pyridine. These methods address previous challenges in functionalizing this scaffold while preserving its sensitive substituents. The development of palladium-catalyzed amination and Suzuki-Miyaura coupling conditions has significantly expanded the synthetic utility of this building block in medicinal chemistry campaigns.

From a drug metabolism perspective, studies conducted at major research institutions have investigated the metabolic fate of derivatives containing this pyridine core. The fluorine substitution at the 2-position has been shown to dramatically alter metabolic pathways compared to non-fluorinated analogs, as reported in Drug Metabolism and Disposition (2023). This property is particularly valuable for improving the pharmacokinetic profiles of drug candidates, reducing unwanted metabolite formation, and enhancing overall drug-like properties.

The compound has also found applications in chemical biology as a versatile reporter group. Research published in ACS Chemical Biology (2024) demonstrated its utility as a 19F NMR probe for studying protein-ligand interactions. The distinct chemical shift of the fluorine atom in this scaffold provides a sensitive handle for monitoring binding events and conformational changes in biological systems, offering advantages over traditional spectroscopic methods.

Looking forward, the unique properties of 2-Fluoro-3-methoxy-4-(trifluoromethyl)pyridine position it as a valuable tool for addressing current challenges in drug discovery, particularly in the areas of targeted protein degradation and covalent inhibitor design. Several ongoing preclinical studies are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and molecular glues, leveraging its ability to modulate protein-protein interactions while maintaining favorable drug-like characteristics.